(4S)-4-(2-chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2lambda-dioxaphosphinan-2-one (4S)-4-(2-chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2lambda-dioxaphosphinan-2-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC16784082
InChI: InChI=1S/C11H14ClO4P/c1-11(2)7-15-17(13,14)16-10(11)8-5-3-4-6-9(8)12/h3-6,10H,7H2,1-2H3,(H,13,14)
SMILES:
Molecular Formula: C11H14ClO4P
Molecular Weight: 276.65 g/mol

(4S)-4-(2-chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2lambda-dioxaphosphinan-2-one

CAS No.:

Cat. No.: VC16784082

Molecular Formula: C11H14ClO4P

Molecular Weight: 276.65 g/mol

* For research use only. Not for human or veterinary use.

(4S)-4-(2-chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2lambda-dioxaphosphinan-2-one -

Specification

Molecular Formula C11H14ClO4P
Molecular Weight 276.65 g/mol
IUPAC Name 4-(2-chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2λ5-dioxaphosphinane 2-oxide
Standard InChI InChI=1S/C11H14ClO4P/c1-11(2)7-15-17(13,14)16-10(11)8-5-3-4-6-9(8)12/h3-6,10H,7H2,1-2H3,(H,13,14)
Standard InChI Key ZPSPULCZMWMHCY-UHFFFAOYSA-N
Canonical SMILES CC1(COP(=O)(OC1C2=CC=CC=C2Cl)O)C

Introduction

(4S)-4-(2-Chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2λ-dioxaphosphinan-2-one is a member of the organophosphorus compounds family, characterized by a dioxaphosphinane ring structure. This compound is notable for its potential applications in medicinal chemistry and materials science due to its interesting chemical properties and biological activities.

Biological and Chemical Activities

  • Biological Activities: Research indicates that similar compounds exhibit significant biological activities, including antimicrobial and antitumor effects.

  • Chemical Reactivity: The reactivity of this compound is influenced by its structural features, particularly the presence of both electrophilic phosphorus and nucleophilic hydroxyl functionalities.

Applications

  • Medicinal Chemistry: Potential applications in medicinal chemistry due to its biological activities.

  • Materials Science: Its unique chemical properties make it suitable for various applications in materials science.

Synthesis Method

The synthesis of (4S)-4-(2-Chlorophenyl)-2-hydroxy-5,5-dimethyl-1,3,2λ-dioxaphosphinan-2-one involves the following steps:

  • Starting Materials: 4-chlorobenzaldehyde and 5,5-dimethyl-1,3,2-dioxaphosphinane.

  • Reaction Conditions: The reaction is typically performed in the presence of triethylamine as a base.

  • Mechanism: The synthesis involves a nucleophilic attack by the phosphorus center on the carbonyl carbon of the aldehyde, leading to the formation of a phosphonate intermediate that subsequently rearranges to yield the final product.

Data Table

PropertyDescription
Molecular FormulaTypically related to C11H14ClO4P for similar compounds
Synthesis Precursors4-chlorobenzaldehyde and 5,5-dimethyl-1,3,2-dioxaphosphinane
ClassificationOrganophosphorus compound, hydroxyphosphonate
Biological ActivitiesAntimicrobial and antitumor effects (similar compounds)
ApplicationsMedicinal chemistry, materials science

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